3-Chloro-3'-methoxystilbene

• IUPAC Name: 1-chloro-3-[(E)-2-(3-methoxyphenyl)ethenyl]benzene
• InChI: InChI=1S/C15H13ClO/c1-17-15-7-3-5-13(11-15)9-8-12-4-2-6-14(16)10-12/h2-11H,1H3/b9-8+
• InChI Key: DXHFJXLLHMOLGG-CMDGGOBGSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C=CC2=CC(=CC=C2)Cl
• Isomeric SMILES: COC1=CC=CC(=C1)/C=C/C2=CC(=CC=C2)Cl
• Molecular Formula: C15H13ClO
• Molecular Weight: 244.71 g/mol

Description

3-Chloro-3’-methoxystilbene is a chemical compound with the molecular formula C15H13ClO and a molecular weight of 244.72. It appears as a white to orange to green powder or crystal.

Synthesis Analysis

The ground state optimized structure and spectroscopic analysis of 3-chloro-3’-methoxystilbene were studied experimentally by FT-IR techniques and computationally by the first principle density functional theory (DFT) and Hartree-Fock (HF) method with 6-311++G (d, p) level of theory.

Molecular Structure Analysis

The molecular structure of 3-Chloro-3’-methoxystilbene has been analyzed using various techniques. The computational vibrational frequencies have been assigned and they agreed satisfactorily with experimental FT-IR and FT-Raman spectra.

Chemical Reactions Analysis

The chemical reactions of 3-Chloro-3’-methoxystilbene have been studied in the context of its spectral properties. The computed maximum wavelength of absorption of 3C3’MS are calculated in different solvents (Acetonitrile, Methanol and Ethanol) by TD-DFT method.

Physical And Chemical Properties Analysis

3-Chloro-3’-methoxystilbene is a solid at 20°C. It has a melting point range of 41.0 to 44.0 °C. .

Scientific Research Applications

Anticancer Drug Application

• Scientific Field : Medicinal Chemistry, Oncology.
• Summary of Application : 3-Chloro-3’-methoxystilbene (3C3’MS) has been studied for its potential application as an anticancer drug.
• Methods of Application : The ground state optimized structure and spectroscopic analysis of 3C3’MS were studied experimentally by FT-IR techniques and computationally by the first principle density functional theory (DFT) and Hartree-Fock (HF) method with 6-311++G (d, p) level of theory.
• Results or Outcomes : The computational vibrational frequencies have been assigned and they agreed satisfactorily with experimental FT-IR and FT-Raman spectra. The computed maximum wavelength of absorption of 3C3’MS are calculated in different solvents (Acetonitrile, Methanol and Ethanol) by TD-DFT method.

Citations

Photocatalyst-free visible light promoted E→ Z isomerization of alkenes

J Xu, N Liu, H Lv, C He, Z Liu, X Shen, F Cheng… - Green …, 2020 - pubs.rsc.org

… Stilbene substrates with two different substituents were also evaluated in the reaction, and 3-chloro-3′-methoxystilbene yielded a Z-form product with a ratio of 92 [thin space (1/6-em)] : …

Number of citations: 32 pubs.rsc.org